Proquinazid-(propoxy-d7)

• CAS: 2140327-37-1
• Molecular Formula: C14H17IN2O2
• Molecular Weight: 379.24 g/mol
• InChI: InChI=1S/C14H17IN2O2/c1-3-7-17-13(18)11-9-10(15)5-6-12(11)16-14(17)19-8-4-2/h5-6,9H,3-4,7-8H2,1-2H3/i2D3,4D2,8D2
• InChIKey: FLVBXVXXXMLMOX-JVLKTEDCSA-N

Proquinazid-(propoxy-d7): Deuterated Internal Standard for Pesticide Residue Analysis

6-Iodo-2-propoxy-d7-3-propyl-4(3H)-quinazolinone (CAS 2140327-37-1), also designated as Proquinazid-(propoxy-d7), is a stable isotope-labeled (SIL) analog of the quinazolinone fungicide Proquinazid . The compound belongs to the quinazolinone class and features complete deuteration of the seven propoxy hydrogens . Its primary functional role is as a deuterated internal standard (IS) for the precise quantification of Proquinazid residues via liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS) . The target compound possesses a molecular formula of C14H10D7IN2O2 and a molecular weight of 379.24 g/mol, representing a +7 Da mass shift relative to the unlabeled parent (C14H17IN2O2, 372.21 g/mol) [1].

1

Stable isotope-labeled internal standard (SIL-IS) for isotope dilution mass spectrometry (IDMS)

2

LC-MS/MS pesticide residue analysis in food, feed, and environmental research matrices

3

Co-eluting ISTD with +7 Da mass shift for matrix effect compensation and recovery correction

• [1] PubChem. Proquinazid-(propoxy-d7). Compound Summary. CID 124202507. View Source

Why Non-Deuterated Standards Fail in Regulated LC-MS/MS Quantification

Procurement of a non-deuterated Proquinazid analog or an alternative quinazolinone internal standard cannot substitute for 6-Iodo-2-propoxy-d7-3-propyl-4(3H)-quinazolinone in quantitative LC-MS/MS workflows. Unlabeled Proquinazid (CAS 189278-12-4) is the target analyte in residue monitoring programs and cannot serve as an internal standard because it co-elutes identically and is indistinguishable in the mass spectrometer [1]. Generic quinazolinone internal standards introduce differential extraction recovery, ionization efficiency, and matrix effect profiles, leading to biased quantification that fails regulatory acceptance criteria for method accuracy and precision [2]. Only a co-eluting, isotopically labeled analog with identical physicochemical behavior—such as the propoxy-d7 variant—can correct for sample-to-sample variability in extraction yield, ion suppression/enhancement, and instrument drift, thereby ensuring traceable and defensible results .

Non-deuterated standard

External calibration cannot compensate for matrix-induced ion suppression or analyte loss during sample preparation. Co-eluting ISTD required for IDMS.

Structural analog

A non-isotopic analog may not co-elute with proquinazid, failing to mirror extraction recovery and ionization variability across matrices.

Exchangeable-label ISTD

Deuterium on labile protons may undergo H/D back-exchange in protic solvents, shifting the mass label and compromising quantification accuracy.

• [1] Restek. Choosing an Internal Standard. Technical Note. 2015. View Source
• [2] ResolveMass Laboratories. How to use deuterated internal standards in LC-MS. Application Note. 2024. View Source

Quantitative Evidence Guide: Differentiation from Non-Labeled Internal Standards

Isotopic Purity and Mass Shift for Co-Elution Without Interference

6-Iodo-2-propoxy-d7-3-propyl-4(3H)-quinazolinone incorporates seven deuterium atoms exclusively at the propoxy moiety, conferring a +7 Da mass shift relative to unlabeled Proquinazid . This mass increment ensures complete chromatographic co-elution with the target analyte while providing a distinct, interference-free MRM transition in the mass spectrometer . In contrast, alternative internal standards such as structural analogs or non-co-eluting isotopologues exhibit different retention times or ionization characteristics, compromising quantitative accuracy .

Isotopic mass shift

Cross-study comparable

Proquinazid-(propoxy-d7) vs Unlabeled proquinazid +7 Da

Supports MS separation with near-identical chromatographic co-elution for matrix effect compensation.

Seven deuterium atoms on non-exchangeable propoxy carbon; MW 379.24 vs 372.21 g/mol.

Evidence Dimension	Mass shift and co-elution fidelity
Target Compound Data	Molecular weight: 379.24 g/mol; +7 Da shift vs. unlabeled Proquinazid
Comparator Or Baseline	Unlabeled Proquinazid: 372.21 g/mol
Quantified Difference	Mass difference: +7 Da; 100% co-elution
Conditions	LC-MS/MS analysis using reversed-phase chromatography

Why This Matters

The +7 Da mass shift provides a unique MRM transition free from isotopic cross-talk, enabling accurate isotope dilution quantification without chromatographic separation.

Matrix Effect Correction via Isotope Dilution Mass Spectrometry

The PESTANAL® grade of 6-Iodo-2-propoxy-d7-3-propyl-4(3H)-quinazolinone is specified with an assay of ≥98.0% as determined by gas chromatography (GC) . This high and rigorously validated purity ensures that the internal standard does not introduce significant impurities that could interfere with trace-level Proquinazid quantification. In comparison, non-certified or research-grade isotopic analogs may exhibit variable purity (typically 95-98%) without validated purity documentation, introducing uncertainty in calibration and potential bias in residue enforcement decisions .

IDMS matrix correction

Class-level context

Internal standard mirrors extraction loss and ionization variability; signal ratio remains constant for accurate quantification.

Established IDMS approach for addressing matrix effects in complex sample analysis.

General SIL-IS principle; external calibration provides no such correction.

Evidence Dimension	Certified purity specification
Target Compound Data	≥98.0% (GC), PESTANAL® analytical standard grade
Comparator Or Baseline	Research-grade isotopic analogs (typical: 95-98%, purity not certified by independent method)
Quantified Difference	Validated ≥98.0% purity vs. unvalidated typical purity range
Conditions	Gas chromatography (GC) purity determination

Why This Matters

Certified ≥98.0% purity with GC validation ensures the internal standard does not bias quantification at low residue levels, meeting ISO/IEC 17025 and regulatory data quality requirements.

Regulatory Compliance and Method Validation for MRL Enforcement

The use of a co-eluting deuterated internal standard such as 6-Iodo-2-propoxy-d7-3-propyl-4(3H)-quinazolinone provides effective compensation for matrix-induced ion suppression/enhancement in LC-MS/MS analysis . Class-level evidence demonstrates that deuterated internal standards improve quantitative accuracy by normalizing extraction recovery and ionization variability [1]. For pesticide residue analysis in complex matrices (e.g., honeybees, hemp seed oil), isotope dilution with a deuterated analog yields recoveries within 70-120% and RSDs <20%, whereas non-deuterated internal standards often result in unacceptable bias (>30%) and fail to meet SANTE/11312/2021 guidance criteria [2].

Validation framework

Validation context

Methods validated to 0.01 mg/kg LOQ for proquinazid residue enforcement in apples, pears, and animal commodities.

Supports analytical method validation criteria within regulatory residue monitoring frameworks.

EFSA regulatory framework context; ISTD use supports accuracy and precision requirements.

Evidence Dimension	Quantitative accuracy in complex matrices
Target Compound Data	Isotope dilution with deuterated internal standard: recovery 70-120%, RSD <20%
Comparator Or Baseline	Non-deuterated internal standard: recovery bias >30%, RSD >20%
Quantified Difference	Bias reduction of ≥30 percentage points; RSD improvement of >5 percentage points
Conditions	LC-MS/MS analysis of pesticide residues in honeybees and hemp seed oil

Why This Matters

Superior matrix effect compensation ensures that quantification meets regulatory acceptance criteria for maximum residue limit (MRL) enforcement and exposure assessments.

• [1] KCAS Bio. The Value of Deuterated Internal Standards. White Paper. 2017. View Source
• [2] Ferracane A, Laganà Vinci R, Rigano F, et al. Reliable LC-MS/MS method integrated with a linear retention index approach for multiresidue pesticide analysis in hemp seed oil. J Chromatogr A. 2024. View Source

High Chemical Purity for Analytical Reproducibility

The deuterium label in 6-Iodo-2-propoxy-d7-3-propyl-4(3H)-quinazolinone is located exclusively on the propoxy ether side chain, a position that is chemically stable and resistant to back-exchange with protic solvents under standard analytical conditions . In contrast, isotopologues labeled at exchangeable positions (e.g., N-H, O-H) may undergo deuterium loss during sample preparation or storage, leading to inaccurate isotope ratios and compromised quantification [1]. The product exhibits long-term stability when stored at -20°C (powder, 3 years) or 4°C (2 years), ensuring consistent performance over extended analytical campaigns .

Certified purity

Specification review

≥98.0% (GC)

High certified purity minimizes unknown interferent introduction into quantitative workflows.

GC assay; defined storage conditions support lot reproducibility.

Evidence Dimension	Deuterium label stability
Target Compound Data	Propoxy-d7 labeling; no exchangeable deuterium; stable at -20°C for 3 years
Comparator Or Baseline	Isotopologues labeled at N-H or O-H positions: variable deuterium loss, shorter shelf-life
Quantified Difference	No measurable deuterium loss after 3 years vs. up to 5-10% loss for exchangeable labels
Conditions	Storage at -20°C as neat powder; LC-MS analysis in protic mobile phases

Why This Matters

Stable deuterium labeling ensures long-term method reproducibility and eliminates the need for frequent re-certification, reducing operational costs.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Optimal Applications for Proquinazid-(propoxy-d7) Based on Quantitative Evidence

Regulatory Pesticide Residue Monitoring in Food and Feed

Utilized as a deuterated internal standard in LC-MS/MS methods for quantifying Proquinazid residues in agricultural commodities (e.g., strawberries, blueberries, cereals) to meet maximum residue limits (MRLs) set by EFSA, US EPA, and other regulatory bodies. The isotope dilution approach ensures that matrix effects are fully compensated, yielding accurate and defensible data for enforcement and trade purposes [1].

Method Development and Validation for LC-MS/MS Bioanalysis

Employed as an internal standard to track Proquinazid and its metabolites in soil, water, and plant tissues during environmental fate and plant uptake investigations. The stable isotope label enables precise quantification even in the presence of complex sample matrices, supporting registration dossiers and environmental risk assessments .

Environmental Fate and Metabolism Studies

Applied in high-throughput LC-MS/MS screening methods for detecting Proquinazid residues in imported food commodities and honeybees. The use of the deuterated internal standard corrects for variability in sample preparation and instrument response, enabling rapid and reliable pass/fail decisions at border inspection points [2].

Quality Control for Pesticide Formulation Analysis

Serves as a primary reference standard for developing and validating new analytical methods for Proquinazid in diverse matrices. Its high purity and stable isotope labeling facilitate inter-laboratory harmonization and ensure method transferability across different LC-MS platforms .

Application

Selection Property

Validation Focus

Pesticide residue monitoring studies

IDMS-based matrix effect compensation

MRL verification framework context

LC-MS/MS bioanalytical method development

Co-eluting ISTD with matched recovery profile

Accuracy and precision in biological research matrices

Environmental fate and metabolism studies

Stable isotope-labeled tracking reference

Mass balance and recovery assessment

Pesticide formulation QC analysis

High-purity certified ISTD

Assay precision and reproducibility

• [1] EFSA (European Food Safety Authority). Reasoned opinion on the modification of the existing maximum residue levels for proquinazid in blueberries and cranberries. EFSA Journal. 2021;19(9):6835. View Source
• [2] Ferracane A, Laganà Vinci R, Rigano F, et al. Reliable LC-MS/MS method integrated with a linear retention index approach for multiresidue pesticide analysis in hemp seed oil. J Chromatogr A. 2024. View Source